Ethyl 5-fluoro-2-iodobenzoate

• IUPAC Name: ethyl 5-fluoro-2-iodobenzoate
• InChI: InChI=1S/C9H8FIO2/c1-2-13-9(12)7-5-6(10)3-4-8(7)11/h3-5H,2H2,1H3
• InChI Key: JTSYJBDEPYUKRG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1)F)I
• Molecular Formula: C9H8FIO2
• Molecular Weight: 294.06 g/mol

Description

Ethyl 5-fluoro-2-iodobenzoate is a useful research compound. Its molecular formula is C9H8FIO2 and its molecular weight is 294.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ethyl 5-fluoro-2-iodobenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 5-fluoro-2-iodobenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antitumor Activity : Amino acid ester derivatives containing 5-fluorouracil, synthesized using related compounds, exhibited antitumor activity against leukemia and liver cancer cells (Xiong et al., 2009).

• Radioligand for Brain Imaging : The synthesis and characterization of [11C]SP203 as a radioligand for imaging metabotropic 5 receptors in the brain involved precursors related to Ethyl 5-fluoro-2-iodobenzoate (Siméon et al., 2012).

• Radiopaque Compounds : Derivatives like ethyl 3-iodo-4-fluorobenzoate, closely related to Ethyl 5-fluoro-2-iodobenzoate, were explored for their anesthetic, hypnotic, and analgesic effects, along with potential uses as radiopaque compounds (Mittelstaedt & Jenkins, 1950).

• Crystal Structures and Synthesis : The synthesis and crystal structures of related compounds provide insights into molecular interactions, which are crucial for drug design and material sciences (Yeong et al., 2018).

• Thromboxane Receptor Antagonist Synthesis : The scalable synthesis of a thromboxane receptor antagonist involved strategies such as Heck cross-coupling, using related compounds as intermediates (D. C. W. and & Mason, 1998).

• Chemiluminescent Reactions : Investigations into the chemiluminescent reaction of derivatives, such as ethyl (5-fluoro-2-oxo-2,3-dihydrobenzofuran-3-yl) carbamate, can contribute to the understanding of certain biochemical and analytical processes (Ciscato et al., 2014).

• Synthesis of Thiazole-5-carboxylates : Research into the photolysis of related esters yielding thiazole-5-carboxylate esters has implications in synthetic organic chemistry (Fong et al., 2004).

• Synthesis of Antibiotic Nucleocidin : The synthesis of the nucleoside antibiotic nucleocidin involved the use of related fluoro-iodo compounds, indicating the role of such compounds in pharmaceutical synthesis (Jenkins et al., 1976).

• 5-HT2A, 5-HT2B, and 5-HT2C Serotonin Receptors : The study of derivatives such as 4-(4-Fluorobenzoyl)-1-[2-(4-iodo-2,5-dimethoxyphenyl)ethyl]piperidine provides insights into the affinity and antagonistic properties at serotonin receptor subtypes, important for neuropharmacology (Claudi et al., 1999).

• Organic Synthesis and Metabolism : Various studies involving the synthesis, characterization, and metabolic pathways of compounds related to Ethyl 5-fluoro-2-iodobenzoate have significant implications in organic chemistry and drug metabolism (Zhang et al., 2001).